Cas no 1227588-87-5 (6-bromo-2-fluoropyridine-3-carbaldehyde)

6-Bromo-2-fluoropyridine-3-carbaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its structure features both bromo and fluoro substituents, enhancing reactivity for selective cross-coupling reactions, nucleophilic substitutions, and further functionalization. The aldehyde group provides a handle for condensation or reduction reactions, enabling the formation of derivatives such as imines, hydrazones, or alcohols. This compound is particularly valuable in medicinal chemistry for constructing pyridine-based scaffolds due to its balanced electronic properties and stability. High purity and well-defined reactivity make it a reliable intermediate for targeted synthesis in research and industrial applications.

6-bromo-2-fluoropyridine-3-carbaldehyde structure

1227588-87-5 structure

Product Name:6-bromo-2-fluoropyridine-3-carbaldehyde

CAS No:1227588-87-5

MF:C₆H₃BrFNO

MW:203.996524095535

MDL:MFCD16556268

CID:1217461

PubChem ID:53485480

Update Time:2025-06-07

6-bromo-2-fluoropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-bromo-2-fluoropyridine-3-carbaldehyde
- 6-Bromo2-fluoropyridine-3-carboxaldehyde
- 6-BROMO-2-FLUORONICOTINALDEHYDE
- AB70853
- 6-bromo-2-fluoro-3-Pyridinecarbaldehyde
- KB-44805
- 6-bromo-2-fluoro-3-Pyridinecarboxaldehyde
- 1227588-87-5
- 6-Bromo-2-fluoro-pyridine-3-carbaldehyde
- TQP0338
- AKOS027254108
- AS-40236
- DB-083282
- CS-0146903
- MFCD16556268
- EN300-345760
- DB-369076
- SCHEMBL23726224
- 6-Bromo-2-fluoropyridine-3-carboxaldehyde
- 3-Pyridinecarboxaldehyde, 6-bromo-2-fluoro-
- AMY17486
- MDL： MFCD16556268
- Inchi： 1S/C6H3BrFNO/c7-5-2-1-4(3-10)6(8)9-5/h1-3H
- InChI Key： GBONPTFJICEPBX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=O)C(=N1)F

Computed Properties

Exact Mass: 202.93820g/mol
Monoisotopic Mass: 202.93820g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 30Å²

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